Cas no 2171489-81-7 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclobutane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclobutane-1-carboxylic acid
• CAS No: 2171489-81-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6148232
• PubChem ID: 165516864
• Update Time: 2025-10-31

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclobutane-1-carboxylic acid
• EN300-1524336
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]cyclobutane-1-carboxylic acid
• 2171489-81-7

• Inchi： 1S/C27H32N2O5/c1-3-17(2)15-23(24(30)29-27(25(31)32)13-8-14-27)28-26(33)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,3,8,13-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： PTEOREYHEOGENB-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)NC(C(CC(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclobutane-1-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclobutane-1-carboxylic Acid (CAS No. 2171489-81-7)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclobutane-1-carboxylic acid, identified by its CAS number 2171489-81-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in medicinal chemistry and its unique biochemical properties.

The structure of this compound features a cyclobutane ring substituted with an amino group and a carboxylic acid moiety, further functionalized with a hexyl chain and a methoxycarbonyl group linked to a fluorene derivative. The presence of these functional groups makes it a versatile building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of heterocyclic compounds in drug design due to their ability to mimic natural biological structures and interact with biological targets in specific ways. The cyclobutane ring in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclobutane-1-carboxylic acid provides a rigid framework that can enhance the binding affinity and selectivity of drug candidates. This rigidity is particularly valuable in the design of small molecule inhibitors that target enzymes or receptors involved in disease pathways.

The methoxycarbonyl group attached to the fluorene moiety not only adds stability to the molecule but also serves as a handle for further chemical modifications. This allows for the facile introduction of additional functional groups or side chains, enabling the tuning of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Such flexibility is crucial in optimizing drug candidates for clinical use.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for various diseases. For instance, studies have shown that cyclobutane derivatives can exhibit inhibitory activity against certain kinases and proteases, which are key targets in cancer therapy. The fluorene moiety, known for its strong fluorescence properties, also makes this compound suitable for use in imaging techniques and bioconjugation strategies.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclobutane-1-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies is often necessary to achieve the desired product. These synthetic methodologies are critical for producing complex molecules like this one with high fidelity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and nanotechnology. The unique structural features of cyclobutane derivatives make them excellent candidates for designing molecular machines and supramolecular assemblies. These materials can be used in various applications, including drug delivery systems, sensors, and electronic devices.

The study of biochemical interactions involving this compound has revealed interesting insights into its mechanism of action. Research indicates that it can interact with biological targets through multiple binding modes, enhancing its therapeutic potential. Understanding these interactions at a molecular level is essential for designing more effective drugs and optimizing their pharmacological properties.

The future prospects for 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclobutane-1-carboxylic acid are vast, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield novel derivatives with enhanced efficacy and reduced side effects. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.

The versatility and complexity of this molecule make it a valuable asset in the pharmaceutical industry. Its unique structural features offer opportunities for innovation across multiple disciplines, from drug discovery to materials science. By leveraging cutting-edge synthetic methods and interdisciplinary approaches, researchers can unlock the full potential of compounds like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclobutane-1-carboxylic acid, leading to breakthroughs that benefit human health and technological advancement.